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Compound of Interest

Compound Name: Imidazole hydrobromide
CAS No.: 101023-55-6
Cat. No.: B1601674

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the effective use of imidazole hydrobromide as a buffering
agent. This document elucidates the underlying chemical principles, provides detailed protocols
for buffer preparation, and discusses key applications, ensuring scientific integrity and practical
utility.

Introduction: The Rationale for Imidazole-Based
Buffers

In the landscape of biological and chemical experimentation, maintaining a stable pH is
paramount. Imidazole, a heterocyclic organic compound, is a valuable tool in the researcher's
arsenal for pH control.[1] Its conjugate acid has a pKa of approximately 6.95, making it an
excellent buffer for physiological pH ranges.[1] This characteristic is particularly advantageous
for studies involving proteins and enzymes, many of which exhibit optimal activity and stability
around neutral pH.
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Imidazole hydrobromide (CsHsBrNz2) is the hydrobromide salt of imidazole.[2] When dissolved
in water, it dissociates to provide the imidazolium ion, the acidic component of the buffer
system. By adjusting the pH with a strong base, a two-component buffer system of the
imidazolium ion (acid) and imidazole (base) is established. This system is effective in the pH
range of 6.2 to 7.8.[3][4][5]

Physicochemical Properties and Considerations

A thorough understanding of the properties of imidazole hydrobromide is crucial for its
effective application.

Property Value Source
Molecular Formula CsHsBrN2 [2]
Molecular Weight 148.99 g/mol [2]
pKa (of conjugate acid) ~6.95 at 25°C [1]
Effective Buffering Range pH6.2-7.8 [31[41[5]
Appearance White to light yellow crystalline 6]
powder
Solubility Soluble in water [4]

Key Considerations:

» Chelation of Divalent Cations: Imidazole is a known chelator of various divalent cations such
as Niz*, Cu?*, and Zn2*.[4] This property is exploited in applications like Immobilized Metal
Affinity Chromatography (IMAC). However, it can also interfere with assays or experiments
where these ions are critical for enzymatic activity or structural integrity.

» Purity: For applications sensitive to UV absorbance, such as protein quantification at 280
nm, high-purity imidazole is recommended as lower purity grades can exhibit significant
absorbance at this wavelength.[1]

o Hygroscopic Nature: Imidazole hydrobromide can be hygroscopic and should be stored in
a desiccated environment.
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Buffer Preparation: A Step-by-Step Protocol

This protocol details the preparation of a 0.5 M imidazole hydrobromide buffer at a desired
pH.

Materials
e Imidazole Hydrobromide (MW: 148.99 g/mol )

Sodium Hydroxide (NaOH) solution (e.g., 10 M)

High-purity water (e.g., Milli-Q® or equivalent)

Calibrated pH meter

Stir plate and magnetic stir bar

Volumetric flasks and graduated cylinders

Protocol

o Calculate the required mass of imidazole hydrobromide.

o For 1L ofa0.5 M buffer, the required mass is:

= 0.5 mol/L * 148.99 g/mol = 74.50 g

¢ Dissolve the imidazole hydrobromide.

o Add approximately 800 mL of high-purity water to a beaker.

o Place the beaker on a stir plate with a magnetic stir bar.

o Slowly add the calculated mass of imidazole hydrobromide and stir until fully dissolved.
e Adjust the pH.

o Place the calibrated pH electrode into the solution.
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o Slowly add the NaOH solution dropwise while continuously monitoring the pH.

o Continue adding NaOH until the desired pH is reached. Be cautious not to overshoot the
target pH.

e Bring to the final volume.
o Once the desired pH is stable, transfer the solution to a 1 L volumetric flask.

o Rinse the beaker with a small amount of high-purity water and add the rinsing to the
volumetric flask to ensure a complete transfer.

o Add high-purity water to the flask until the meniscus reaches the calibration mark.
» Sterilization and Storage.
o The buffer solution can be sterilized by autoclaving.[4]

o Store the buffer at 2-8°C, protected from light. Properly stored solutions are stable for
extended periods.[4]

Workflow for Imidazole Hydrobromide Buffer
Preparation
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Caption: Workflow for the preparation of an imidazole hydrobromide buffer.

Key Applications
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The unique properties of imidazole-based buffers make them suitable for a variety of
applications in research and drug development.

Immobilized Metal Affinity Chromatography (IMAC)

IMAC is a widely used technique for the purification of recombinant proteins containing a
polyhistidine tag (His-tag).

e Principle: The His-tag has a high affinity for divalent metal ions (commonly Ni2+ or Co?*)
immobilized on a chromatography resin.

» Role of Imidazole: Imidazole is used to elute the His-tagged protein from the resin.[1][3] Its
structure is similar to the side chain of histidine, allowing it to compete for binding to the
metal ions and displace the tagged protein.[1] A gradient of increasing imidazole
concentration is often used to first wash away weakly bound contaminants and then elute the
target protein.

Enzyme Assays

For enzymes that are active around neutral pH and are not inhibited by imidazole or affected by
its metal-chelating properties, an imidazole hydrobromide buffer can be an excellent choice.
Its pKa near 7.0 provides strong buffering capacity in the physiological range.

In Vitro Diagnostic Diluents

Imidazole-buffered saline is utilized as a diluent in various coagulation assays to maintain the
pH of plasma samples during analysis.[7]

Signaling Pathway of Imidazole in IMAC

IMAC Elution Mechanism
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Caption: Competitive binding of imidazole in IMAC for protein elution.

Conclusion

Imidazole hydrobromide is a versatile and effective buffering agent for a wide range of
scientific applications, particularly those requiring pH control around physiological levels. Its
well-defined pKa, solubility, and role in established techniques like IMAC make it a valuable
component of the modern researcher's toolkit. By understanding its properties and following
standardized protocols, scientists can ensure the reliability and reproducibility of their
experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Imidazole - Wikipedia [en.wikipedia.org]

2. Imidazole monohydrobromide | C3H5BrN2 | CID 12203052 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. bostonbioproducts.com [bostonbioproducts.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. biofargo.com [biofargo.com]

6. Imidazole Hydrobromide | 101023-55-6 | TCI AMERICA [tcichemicals.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1601674/docs?utm_src=pdf-body#application-notes-protocols-imidazole-hydrobromide-as-a-versatile-buffering-agent-in-scientific-research
https://en.wikipedia.org/wiki/Imidazole
https://www.tsijournals.com/articles/imidazole-chemistry-synthesis-properties-industrial-applicati.pdf
https://www.diagen.co.uk/wp-content/uploads/IMBXIFU-003.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12203052
https://www.benchchem.com/product/b1601674?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Imidazole
https://pubchem.ncbi.nlm.nih.gov/compound/Imidazole-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/Imidazole-hydrobromide
https://www.bostonbioproducts.com/products/buffers/regular-buffers/imidazole
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/330/420/i5513pis.pdf
https://biofargo.com/products/imidazole-biofargo
https://www.tcichemicals.com/US/en/p/I1006
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 7. diagen.co.uk [diagen.co.ukK]

» To cite this document: BenchChem. [Application Notes & Protocols: Imidazole Hydrobromide
as a Versatile Buffering Agent in Scientific Research]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1601674/docs#application-notes-
protocols-imidazole-hydrobromide-as-a-versatile-buffering-agent-in-scientific-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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